Cas no 1806259-55-1 (3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806259-55-1
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4837403
• Update Time: 2025-07-27

3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H6ClF3INO3/c10-3-4-1-6(18-9(11,12)13)5(2-7(16)17)15-8(4)14/h1H,2-3H2,(H,16,17)
• InChI Key： ZZXRQIQNZNSWCZ-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(C(CC(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid

Professional Introduction to 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1806259-55-1)

3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid, identified by its CAS number 1806259-55-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that feature a pyridine core, which is a well-established scaffold in the design of bioactive agents. The unique structural attributes of this molecule, including the presence of both chloromethyl and iodo substituents, along with the trifluoromethoxy group, make it a versatile intermediate for the synthesis of various pharmacologically relevant derivatives.

The chloromethyl moiety in the molecule is particularly noteworthy as it serves as a reactive handle for further functionalization. This group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, or thiols. Such reactivity is instrumental in constructing more complex molecular architectures, which are often required for achieving high affinity and selectivity in drug candidates. The iodo substituent, on the other hand, provides another layer of synthetic utility. Iodine atoms are frequently employed in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in the construction of biaryl systems and other complex organic frameworks.

The incorporation of the trifluoromethoxy group into the pyridine ring enhances the lipophilicity and metabolic stability of the compound. This group is a hallmark of many modern pharmaceuticals and is known to improve binding affinity to biological targets by increasing hydrophobic interactions. Furthermore, trifluoromethoxy groups can modulate pharmacokinetic properties, often leading to improved bioavailability and prolonged half-life of drug molecules. The combination of these three distinct functional groups in 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid makes it an invaluable building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. The pyridine scaffold is particularly prominent in this area, with numerous drugs already on the market exhibiting pyridine-based structures. The compound under discussion has shown promise in early-stage studies as a precursor for molecules targeting viral proteases and kinases. For instance, derivatives of this compound have been explored for their potential to inhibit enzymes involved in the replication cycle of RNA viruses. The reactivity of the chloromethyl, iodo, and trifluoromethoxy groups allows for the rapid synthesis of libraries of compounds that can be screened for antiviral activity.

The field of oncology has also benefited from the versatility of this compound. Pyridine derivatives have been extensively studied for their ability to interfere with key signaling pathways implicated in cancer growth and progression. By leveraging the synthetic strategies enabled by the functional groups present in 3-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid, researchers have developed novel inhibitors targeting tyrosine kinases and other enzymes overexpressed in tumor cells. These inhibitors have demonstrated preclinical efficacy in models of various cancers, highlighting the potential of this compound as a lead molecule.

The synthesis of 3-(chloromethyl)-2-iodo-5-()pyridine-6-acetic acid involves multi-step organic transformations that showcase modern synthetic methodologies. The process typically begins with the functionalization of a pyridine precursor, where selective introduction of the
chloromethyl group is achieved through reductive chlorination or nucleophilic substitution reactions. Subsequent iodination at the 2-position can be performed using iodinating agents such as N-iodosuccinimide (NIS) or iodine monochloride (ICl). Finally, electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions are employed to install the trifluoromethoxy group at the 5-position.

The synthetic route must be carefully optimized to ensure high yields and purity, as impurities can significantly impact downstream applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed throughout the synthesis to monitor reaction progress and confirm structural integrity. Given its importance as an intermediate, rigorous quality control measures are essential to guarantee consistency for industrial-scale applications.

The applications of 3-(
chloromethyl
)-2-(
iodo
)-5-(
trifluoromethoxy
)pyridine-6-acetic acid extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, pyridine derivatives are widely used as active ingredients in pesticides due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. The unique structural features of this compound make it a promising candidate for developing novel agrochemicals with enhanced efficacy and environmental safety.

In materials science, pyridine-based compounds have found applications as ligands in catalysis and as building blocks for organic electronic materials. The presence of multiple functional groups allows for fine-tuning of electronic properties, making these compounds suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other advanced materials.

The future prospects for 3-(
chloromethyl
)-2-(
iodo
)-5-(
trifluoromethoxy
)pyridine-6-acetic acid are bright given its versatility and utility across multiple domains. As research continues to uncover new synthetic strategies and applications, this compound is likely to remain a cornerstone in both academic research and industrial development.